4-[(3-oxo[1,3]thiazolo[3,2-a]benzimidazol-2(3H)-ylidene)methyl]phenyl benzoate

• IUPAC Name: [4-[(E)-(1-oxo-[1,3]thiazolo[3,2-a]benzimidazol-2-ylidene)methyl]phenyl] benzoate
• InChI: InChI=1S/C23H14N2O3S/c26-21-20(29-23-24-18-8-4-5-9-19(18)25(21)23)14-15-10-12-17(13-11-15)28-22(27)16-6-2-1-3-7-16/h1-14H/b20-14+
• InChI Key: KIGMQQJFJSJNOY-XSFVSMFZSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)C=C3C(=O)N4C5=CC=CC=C5N=C4S3
• Isomeric SMILES: C1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)/C=C/3\C(=O)N4C5=CC=CC=C5N=C4S3
• Molecular Formula: C23H14N2O3S
• Molecular Weight: 398.4 g/mol

Description

“4-[(3-oxo[1,3]thiazolo[3,2-a]benzimidazol-2(3H)-ylidene)methyl]phenyl benzoate” is a chemical compound with the linear formula C18H12N2O3S. It has a molecular weight of 336.372. This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals.

Synthesis Analysis

The synthesis of compounds similar to “4-[(3-oxo[1,3]thiazolo[3,2-a]benzimidazol-2(3H)-ylidene)methyl]phenyl benzoate” involves the cyclization of 3,4-dihydropyrimidine-2-thiones with dielectrophilic building blocks. These building blocks can include α-bromo ketones, chloroacetic acid, 1,2-dichloroethane, and terminal alkynes. An efficient procedure for the synthesis of thiazolo[3,2-a]pyrimidines involves the reaction of ethyl 4-aryl-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylates with α-bromo ketones generated in situ.

Molecular Structure Analysis

The molecular structure of “4-[(3-oxo[1,3]thiazolo[3,2-a]benzimidazol-2(3H)-ylidene)methyl]phenyl benzoate” is characterized by a thiazolo[3,2-a]pyrimidine moiety. This moiety can be readily modified by the introduction of new binding sites, optimizing the interaction between the ligand and the biological target. The structural similarity of the thiazolo[3,2-a]pyrimidine ring system to purine may be utilized in the design of structures capable of effectively binding to biological targets.

Chemical Reactions Analysis

The chemical reactions involving “4-[(3-oxo[1,3]thiazolo[3,2-a]benzimidazol-2(3H)-ylidene)methyl]phenyl benzoate” and similar compounds are characterized by the high reactivity of the active methylene group (C2H2) towards various electrophilic reagents. The proposed reaction mechanism involved nucleophilic attack of the sulfur atom on the electrophilic cationic center with the formation of an intermediate product, which underwent [3,3]-Claisen rearrangement to give a vinyliodonium ylide.

Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. The buyer assumes responsibility to confirm product identity and/or purity. All sales are final.

Future Directions

The future directions for “4-[(3-oxo[1,3]thiazolo[3,2-a]benzimidazol-2(3H)-ylidene)methyl]phenyl benzoate” and similar compounds lie in their huge synthetic potential. They are promising scaffolds for the design of new medicines, including anticancer drugs. The thiazolo[3,2-a]pyrimidine moiety can be readily modified by the introduction of new binding sites, which is extremely necessary to optimize the interaction between the ligand and the biological target.